Cas no 1251595-07-9 (N-(butan-2-yl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide)

• Product Name: N-(butan-2-yl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide
• CAS No: 1251595-07-9
• MF: C₁₈H₂₄N₂O₄S₂
• MW: 396.52416229248
• CID: 5395746
• Update Time: 2025-05-25

N-(butan-2-yl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-butan-2-yl-3-[(4-ethoxyphenyl)-methylsulfamoyl]thiophene-2-carboxamide
• N-(butan-2-yl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide

• Inchi： 1S/C18H24N2O4S2/c1-5-13(3)19-18(21)17-16(11-12-25-17)26(22,23)20(4)14-7-9-15(10-8-14)24-6-2/h7-13H,5-6H2,1-4H3,(H,19,21)
• InChI Key： CRJJDZRHVIIAIZ-UHFFFAOYSA-N
• SMILES： C1(C(NC(CC)C)=O)SC=CC=1S(N(C1=CC=C(OCC)C=C1)C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(butan-2-yl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide

Comprehensive Overview of N-(butan-2-yl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide (CAS No. 1251595-07-9)

N-(butan-2-yl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide (CAS No. 1251595-07-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiophene-2-carboxamide backbone and sulfamoyl functional group, exhibits promising properties for applications in drug development and advanced material synthesis. Researchers are particularly interested in its potential as a bioactive scaffold due to its structural versatility and interaction with biological targets.

The molecular structure of N-(butan-2-yl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide incorporates a thiophene ring, which is a five-membered heterocycle containing sulfur. This ring system is widely recognized for its role in enhancing the pharmacokinetic properties of pharmaceutical compounds. The presence of the 4-ethoxyphenyl moiety further contributes to the compound's lipophilicity, potentially improving its membrane permeability and bioavailability. Such features make it a candidate for drug discovery projects targeting enzymes or receptors where modulation is desired.

In recent years, the demand for sulfonamide derivatives like N-(butan-2-yl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide has surged, driven by their utility in designing small-molecule inhibitors. These compounds are often explored for their ability to interfere with protein-protein interactions or enzymatic activity, making them valuable tools in precision medicine. The methylsulfamoyl group in this compound, for instance, could serve as a hydrogen bond acceptor, enhancing its binding affinity to target proteins.

From a synthetic chemistry perspective, the preparation of CAS No. 1251595-07-9 involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are critical for achieving high purity and yield, which are essential for research and industrial applications. The compound's butan-2-yl side chain also offers opportunities for further derivatization, enabling the creation of a library of analogs for structure-activity relationship (SAR) studies.

The growing interest in thiophene-based compounds aligns with broader trends in green chemistry and sustainable drug development. Researchers are increasingly focusing on eco-friendly synthesis routes for such molecules, reducing the use of hazardous reagents and solvents. N-(butan-2-yl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide could benefit from these advancements, as its structural complexity demands innovative synthetic strategies.

In the context of AI-driven drug discovery, compounds like CAS No. 1251595-07-9 are often screened using computational models to predict their bioactivity and toxicity profiles. Machine learning algorithms can analyze vast datasets to identify potential therapeutic applications, accelerating the hit-to-lead optimization process. This approach is particularly relevant for orphan diseases, where traditional drug development pipelines are often slow and costly.

Another area of exploration for N-(butan-2-yl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide is its potential role in material science. The thiophene core is known for its electronic properties, making it a candidate for organic semiconductors or conductive polymers. Such materials are pivotal in developing flexible electronics, solar cells, and other next-generation technologies.

As the scientific community continues to investigate CAS No. 1251595-07-9, its applications in personalized medicine and smart materials are expected to expand. The compound's versatility underscores the importance of interdisciplinary collaboration between chemists, biologists, and engineers to unlock its full potential. Future studies may focus on optimizing its synthesis, elucidating its mechanism of action, or exploring novel formulations for targeted delivery.

For researchers and industry professionals, understanding the properties and applications of N-(butan-2-yl)-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide is crucial for advancing innovation in their respective fields. Whether in drug design or advanced materials, this compound represents a compelling example of how molecular ingenuity can address contemporary challenges in science and technology.